Cas no 160431-96-9 (Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy-)

• Product Name: Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy-
• CAS No: 160431-96-9
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 109496
• PubChem ID: 1268288
• Update Time: 2025-04-18

Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy-
• 2,6-Dichloro-3-hydroxy-4-methoxybenzaldehyde
• 2,6-Dichloroisovanillin
• 2 6-DICHLORO-3-HYDROXY-4-METHOXYBENZALD&
• RVBGIRHZGQOTFB-UHFFFAOYSA-N
• DTXSID80361500
• SCHEMBL4255245
• FT-0750452
• Benzaldehyde, 2,6-dichloro-3-hydroxy-4-methoxy-
• 160431-96-9
• AKOS015889044

• Inchi： 1S/C8H6Cl2O3/c1-13-6-2-5(9)4(3-11)7(10)8(6)12/h2-3,12H,1H3
• InChI Key： RVBGIRHZGQOTFB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C=O)Cl)OC)O

Computed Properties

• Exact Mass: 219.96900
• Monoisotopic Mass: 219.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.499
• Melting Point: 147-151 °C(lit.)
• Boiling Point: 318.7°C at 760 mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.613
• PSA: 46.53000
• LogP: 2.52010
• Solubility: Not determined

Benzaldehyde,2,6-dichloro-3-hydroxy-4-methoxy- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols